[(1-Propyl-1h-pyrazol-4-yl)methyl]amine hydrochloride

• IUPAC Name: (1-propylpyrazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H13N3.ClH/c1-2-3-10-6-7(4-8)5-9-10;/h5-6H,2-4,8H2,1H3;1H
• InChI Key: WCQNKNOSOUKOKF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=N1)CN.Cl
• Molecular Formula: C7H14ClN3
• Molecular Weight: 175.66 g/mol
• CAS RN: 1431965-18-2

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “[(1-Propyl-1h-pyrazol-4-yl)methyl]amine hydrochloride” are not extensively detailed in the available resources. It is known that the compound has a molecular weight of 139.20.

Scientific Research Applications

[(1-Propyl-1h-pyrazol-4-yl)methyl]amine hydrochloride has been studied for its potential applications in scientific research. It has been used as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. Additionally, this compound has been studied for its ability to modulate the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. This compound has also been investigated for its potential to modulate the activity of ion channels, which are involved in the transmission of electrical signals in the body.

Mechanism of Action

The mechanism of action of [(1-Propyl-1h-pyrazol-4-yl)methyl]amine hydrochloride is not yet fully understood. However, it is thought to act as an inhibitor of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters. Additionally, it is thought to modulate the activity of COX-2, an enzyme involved in inflammation and pain, and to modulate the activity of ion channels, which are involved in the transmission of electrical signals in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is thought to act as an inhibitor of monoamine oxidase, which is involved in the metabolism of neurotransmitters. Additionally, it is thought to modulate the activity of COX-2, which is involved in inflammation and pain, and to modulate the activity of ion channels, which are involved in the transmission of electrical signals in the body.

Advantages and Limitations for Lab Experiments

The use of [(1-Propyl-1h-pyrazol-4-yl)methyl]amine hydrochloride in lab experiments has several advantages. It is a simple and cost-effective synthesis method, and it can be used to synthesize this compound in large quantities. Additionally, it has a wide range of properties and can be used in a variety of ways, making it an attractive tool for scientists. However, its mechanism of action is not yet fully understood, and more research is needed to understand its biochemical and physiological effects.

Future Directions

The potential future directions for [(1-Propyl-1h-pyrazol-4-yl)methyl]amine hydrochloride include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to determine the potential therapeutic applications of this compound, such as for the treatment of neurological disorders or pain. Other potential future directions include the development of new synthesis methods for this compound, the exploration of new applications for this compound, and the development of new derivatives of this compound.